2-[4-(2-furoyl)-1-piperazinyl]-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]acetamide

• IUPAC Name: 2-[4-(furan-2-carbonyl)piperazin-1-yl]-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C21H22N4O3S/c1-15-4-6-16(7-5-15)17-14-29-21(22-17)23-19(26)13-24-8-10-25(11-9-24)20(27)18-3-2-12-28-18/h2-7,12,14H,8-11,13H2,1H3,(H,22,23,26)
• InChI Key: OYNJBMQKJWXLCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CN3CCN(CC3)C(=O)C4=CC=CO4
• Molecular Formula: C21H22N4O3S
• Molecular Weight: 410.5 g/mol

Description

2-[4-(2-furoyl)-1-piperazinyl]-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]acetamide is a chemical compound that has been studied extensively due to its potential use in scientific research. This compound is also known as Furosemide, and it is a diuretic drug commonly used to treat high blood pressure and edema. However,

Mechanism of Action

The mechanism of action of Furosemide involves its ability to inhibit the Na+/K+/2Cl- co-transporter in the ascending limb of the loop of Henle in the kidneys. This results in increased excretion of sodium, chloride, and water, leading to decreased blood volume and blood pressure.
Biochemical and Physiological Effects:
Furosemide has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to increase the excretion of sodium, chloride, and water, leading to decreased blood volume and blood pressure. It also has a vasodilatory effect on the blood vessels, which can further reduce blood pressure. Additionally, Furosemide has been shown to have anti-inflammatory effects and may have a role in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

Furosemide has several advantages for use in lab experiments. It is a well-characterized compound with a known mechanism of action, making it a useful tool for studying the renal system and fluid balance. Additionally, it is readily available and relatively inexpensive. However, there are also some limitations to its use. Furosemide has a short half-life and is rapidly excreted from the body, which can make it difficult to maintain a steady concentration in the blood. It also has the potential to cause dehydration and electrolyte imbalances, which can complicate experiments.

Future Directions

There are several potential future directions for research on Furosemide. One area of interest is its potential use in the treatment of autoimmune diseases, as it has been shown to have anti-inflammatory effects. Additionally, there is ongoing research into the use of Furosemide in combination with other drugs for the treatment of hypertension and heart failure. Finally, there is interest in developing new derivatives of Furosemide with improved pharmacokinetic properties and reduced side effects.

Synthesis Methods

Furosemide is synthesized through a multi-step process that involves the reaction of 4-methylthiophenol with chloroacetyl chloride to form 4-(chloroacetyl)thiophenol. This intermediate is then reacted with 2-furoylpiperazine to yield the desired product.

Scientific Research Applications

Furosemide has been extensively studied for its potential use in scientific research. It has been shown to have a variety of effects on the body, including its ability to inhibit the reabsorption of sodium and chloride ions in the kidneys, leading to increased urine output. This makes it a useful tool for studying the renal system and the regulation of fluid balance in the body.